Cas no 17082-46-1 (Methyltris(dimethylsiloxy)silane)

• Product Name: Methyltris(dimethylsiloxy)silane
• CAS No: 17082-46-1
• MF: C₇H₂₁O₃Si₄
• MW: 265.581845998764
• MDL: MFCD00054789
• CID: 50640
• PubChem ID: 354334611
• Update Time: 2025-04-18

Methyltris(dimethylsiloxy)silane Chemical and Physical Properties

Names and Identifiers

• Methyltris(dimethylsiloxy)silane
• 3-[(dimethylsilyl)oxy]-1,1,3,5,5-pentamethyltrisiloxane
• [bis[(dimethyl-λ³-silanyl)oxy]-methylsilyl]oxy-dimethylsilicon
• Tris(dimethylsilyloxy)methylsilane
• 3-((Dimethylsilyl)oxy)-1,1,3,5,5-pentamethyltrisiloxane
• 3-dimethylsilanyloxy-1,1,3,5,5-pentamethyl-trisiloxane
• 3-Dimethylsilyloxy-1,1,3,5,5-pentamethyl-trisiloxan
• EINECS 241-136-2
• Tris(diMethylsilyloxy)Methylsila
• Methyl-tri(Dimethylsiloxy)silane
• Tris(dimethylsiloxy)methyl-silane
• Methyltris(dimethylsilyloxy)silane
• Methyltris(dimethylhydrogensiloxy)silane
• 3-(Dimethylsiloxy)-1,1,3,5,5-pentamethylpentanetrisiloxane
• 1,1,3,5,5-Pentamethyl-3-(dimethylsiloxy)pentanetrisiloxane
• SCHEMBL133158
• DTXSID401301978
• D5263
• AKOS024462726
• CS-0186693
• FS-5506
• FT-0637492
• 17082-46-1
• [bis[(dimethyl-lambda3-silanyl)oxy]-methylsilyl]oxy-dimethylsilicon
• DB-043836

• MDL： MFCD00054789
• Inchi： 1S/C7H21O3Si4/c1-11(2)8-14(7,9-12(3)4)10-13(5)6/h1-7H3
• InChI Key： BGISVIDNIBCUTN-UHFFFAOYSA-N
• SMILES： [Si](C)(O[Si](C)C)(O[Si](C)C)O[Si](C)C |^1:3,7,11|

Computed Properties

• Exact Mass: 268.08000
• Monoisotopic Mass: 265.05677567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• Color/Form: No data available
• Density: 0.861
• Melting Point: -155°C
• Boiling Point: 164°C(lit.)
• Flash Point: 103 °F
• Refractive Index: n20/D 1.384(lit.)
• PSA: 27.69000
• LogP: 1.55510
• Vapor Pressure: No data available

Methyltris(dimethylsiloxy)silane Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• TSCA：No
• Storage Condition：Inert atmosphere,Room Temperature
• Risk Phrases：R36/37/38

Related Categories

• Other Chemical Reagents Organic Metal Reagents